Cas no 52788-79-1 (Propane,2-[2-(2-methoxyethoxy)ethoxy]-2-methyl-)

• Product Name: Propane,2-[2-(2-methoxyethoxy)ethoxy]-2-methyl-
• CAS No: 52788-79-1
• MF: C₉H₂₀O₃
• MW: 176.253303527832
• CID: 372374
• PubChem ID: 104324
• Update Time: 2025-10-31

Propane,2-[2-(2-methoxyethoxy)ethoxy]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propane,2-[2-(2-methoxyethoxy)ethoxy]-2-methyl-
• DIETHYLENEGLYCOL METHYL-TERT-BUTYL ETHE&
• 2-(2-(2-Methoxyethoxy)ethoxy)-2-methylpropane
• 2,2'-oxydiethanol - 2-methoxy-2-methylpropane (1:1)
• Propane, 2-(2-(2-methoxyethoxy)ethoxy)-2-methyl-
• IVBLRSMVJDVLCP-UHFFFAOYSA-N
• DTXSID6068804
• NS00032586
• Propane, 2-[2-(2-methoxyethoxy)ethoxy]-2-methyl-
• IVBLRSMVJDVLCP-UHFFFAOYSA-
• MFCD00008814
• 2-[2-(2-Methoxyethoxy)ethoxy]-2-methylpropane
• Diethylene glycol tert-butyl ether methyl ether
• Diethyleneglycoltert-butylmethyletherTech.
• DK8RLU6FNJ
• Diethylene glycol tert-butyl methyl ether
• 52788-79-1
• Diethylene glycol methyl-tert-butyl ether
• UNII-DK8RLU6FNJ
• SCHEMBL2822049
• Diethylene glycol methyl tert-butyl ether
• InChI=1/C9H20O3/c1-9(2,3)12-8-7-11-6-5-10-4/h5-8H2,1-4H3
• EINECS 258-182-4

• Inchi： 1S/C9H20O3/c1-9(2,3)12-8-7-11-6-5-10-4/h5-8H2,1-4H3
• InChI Key： IVBLRSMVJDVLCP-UHFFFAOYSA-N
• SMILES： O(CCOCCOC)C(C)(C)C

Computed Properties

• Exact Mass: 176.1413
• Monoisotopic Mass: 176.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 96.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 0.909 g/mL at 25 °C(lit.)
• PSA: 27.69

Propane,2-[2-(2-methoxyethoxy)ethoxy]-2-methyl- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Propane,2-[2-(2-methoxyethoxy)ethoxy]-2-methyl-

Propane,2-[2-(2-methoxyethoxy)ethoxy]-2-methyl- (CAS No. 52788-79-1): A Comprehensive Overview

Propane,2-[2-(2-methoxyethoxy)ethoxy]-2-methyl- (CAS No. 52788-79-1) is a complex organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of potential applications that span from drug development to industrial chemistry. The detailed examination of its properties, synthesis methods, and emerging applications provides valuable insights into its significance in modern science.

The molecular structure of Propane,2-[2-(2-methoxyethoxy)ethoxy]-2-methyl- is highly intricate, featuring multiple functional groups that contribute to its versatility. The presence of ether moieties and a methyl group at the 2-position of the propane backbone suggests a high degree of reactivity and adaptability in various chemical transformations. This structural complexity makes it a subject of interest for researchers exploring novel synthetic pathways and functional materials.

In recent years, the compound has been extensively studied for its potential role in pharmaceutical intermediates. Its ability to undergo selective modifications allows for the creation of derivatives with enhanced biological activity. For instance, researchers have explored its use as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The methoxyethoxy chains provide a scaffold for further functionalization, enabling the development of compounds with targeted pharmacological effects.

The synthesis of Propane,2-[2-(2-methoxyethoxy)ethoxy]-2-methyl- involves multi-step reactions that require precise control over reaction conditions. Advanced techniques such as organometallic chemistry and catalytic processes have been employed to achieve high yields and purity. These synthetic methodologies not only highlight the compound's complexity but also underscore the advancements in chemical synthesis that facilitate such intricate transformations.

One of the most compelling aspects of this compound is its application in material science. The unique combination of hydrophobic and hydrophilic regions makes it an excellent candidate for use in polymer additives, surfactants, and even as a component in advanced coatings. Recent studies have demonstrated its effectiveness in improving the thermal stability and mechanical properties of polymers, making it valuable for industrial applications.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in the synthesis of bioactive molecules. Researchers have investigated its role in developing novel antiviral agents and anticancer drugs. The ability to modify its structure allows for the creation of compounds that can interact with biological targets in specific ways, offering new avenues for therapeutic intervention.

Environmental considerations have not been overlooked in the study of Propane,2-[2-(2-methoxyethoxy)ethoxy]-2-methyl-. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These efforts align with global initiatives to promote sustainable chemistry practices, ensuring that the production and application of this compound are environmentally responsible.

The future prospects for this compound are promising, with ongoing research uncovering new applications and refining synthetic methodologies. As our understanding of its properties continues to grow, so too will its utility across various scientific disciplines. Whether used as a pharmaceutical intermediate or an industrial additive, Propane,2-[2-(2-methoxyethoxy)ethoxy]-2-methyl- (CAS No. 52788-79-1) remains a cornerstone of innovation in chemical research.